2-[4-(1-Aminoethyl)phenyl]acetic acid

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-[4-(1-aminoethyl)phenyl]acetic acid
• InChI: InChI=1S/C10H13NO2/c1-7(11)9-4-2-8(3-5-9)6-10(12)13/h2-5,7H,6,11H2,1H3,(H,12,13)
• InChI Key: QJHVPYIGHIGKHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)CC(=O)O)N

Description

2-[4-(1-Aminoethyl)phenyl]acetic acid is a phenylacetic acid derivative featuring a 1-aminoethyl group (-CH(CH3)NH2) at the para position of the benzene ring. This compound is characterized by its dual functional groups: the acetic acid moiety (-CH2COOH) and the secondary amine (-NH2) on the ethyl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(1-Aminoethyl)phenyl]acetic acid typically involves the reaction of 4-(1-Aminoethyl)benzaldehyde with a suitable reagent to introduce the acetic acid moiety. One common method involves the use of a Grignard reagent followed by hydrolysis to yield the desired product. The reaction conditions often include the use of anhydrous solvents and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

Industrial production of 2-[4-(1-Aminoethyl)phenyl]acetic acid may involve large-scale synthesis using similar methods as described above but optimized for efficiency and cost-effectiveness. This can include the use of continuous flow reactors and automated systems to maintain consistent reaction conditions and product quality.

Chemical Reactions Analysis

Types of Reactions

2-[4-(1-Aminoethyl)phenyl]acetic acid can undergo various chemical reactions, including:

Oxidation: The aminoethyl group can be oxidized to form corresponding imines or amides.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophilic substitution reactions often require catalysts such as iron(III) chloride (FeCl3) or aluminum chloride (AlCl3).

Major Products Formed

Oxidation: Formation of imines or amides.

Reduction: Formation of primary amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

2-[4-(1-Aminoethyl)phenyl]acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of 2-[4-(1-Aminoethyl)phenyl]acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. Upon binding to these targets, the compound can inhibit or activate certain biochemical pathways, leading to altered cellular responses. For example, it may impact insulin signaling, cell proliferation, and immune responses.

Comparison with Similar Compounds

Structural and Functional Differences

• Primary vs. Secondary Amines: 2-(4-Aminophenyl)acetic acid (primary amine) exhibits higher polarity and hydrogen-bonding capacity compared to the secondary amine in the target compound. This affects solubility and receptor-binding interactions .
• Substituent Position and Chain Length: 4-(2-Aminoethyl)benzeneacetic acid (2-aminoethyl chain) offers greater flexibility for hydrophobic interactions, whereas the 1-aminoethyl group in the target compound may restrict conformational freedom . Methoxy-containing analogs (e.g., [4-(1-Aminoethyl)-2-methoxyphenoxy]acetic acid) show increased lipophilicity, influencing membrane permeability .
• Electronic Effects: Electron-withdrawing groups (e.g., fluorosulfonyl in ) drastically alter acidity and reactivity compared to electron-donating aminoethyl groups .

Pharmacological Implications

• Receptor Binding : The secondary amine in the target compound may enhance selectivity for receptors like PPARγ, as seen in tetrazole analogs with hydrogen-bonding motifs () .
• Solubility and Bioavailability : Hydrochloride salts (e.g., ) improve water solubility, a critical factor for drug development .

Biological Activity

2-[4-(1-Aminoethyl)phenyl]acetic acid, also known as phenylglycine derivative, is a compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse scientific literature.

Chemical Structure and Properties

• Molecular Formula : C11H15NO2
• Molecular Weight : 195.25 g/mol
• IUPAC Name : 2-[4-(1-aminoethyl)phenyl]acetic acid

The compound features an aminoethyl group attached to a phenyl ring, which is critical for its biological activity. The carboxylic acid group enhances its solubility and interaction with biological systems.

1. Antioxidant Activity

Research indicates that 2-[4-(1-Aminoethyl)phenyl]acetic acid exhibits significant antioxidant properties. It has been shown to scavenge free radicals effectively, thereby reducing oxidative stress in various cellular models. This activity is essential in preventing cellular damage related to chronic diseases such as cancer and cardiovascular disorders.

2. Anti-inflammatory Effects

The compound demonstrates anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes. In vitro studies have reported that it reduces levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are crucial mediators in inflammatory pathways. This suggests potential therapeutic applications in inflammatory diseases.

3. Antimicrobial Activity

2-[4-(1-Aminoethyl)phenyl]acetic acid has shown promising results against various bacterial strains. It exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics, indicating its potential as an antimicrobial agent:

Bacterial Strain	MIC (µg/mL)	Comparison Drug	MIC (µg/mL)
E. coli	50	Ofloxacin	62.5
S. aureus	40	Ceftriaxone	50

These findings highlight the compound's efficacy against both Gram-positive and Gram-negative bacteria.

The biological activity of 2-[4-(1-Aminoethyl)phenyl]acetic acid can be attributed to its structural characteristics that allow interaction with various molecular targets:

• Free Radical Scavenging : The presence of hydroxyl groups facilitates the donation of electrons to free radicals, neutralizing them.
• Cytokine Inhibition : The compound may interfere with signaling pathways that lead to the production of inflammatory cytokines.
• Bacterial Cell Wall Disruption : Its structural similarity to amino acids allows it to penetrate bacterial membranes and disrupt cell wall synthesis.

Case Study 1: Antioxidant Efficacy

A study evaluated the antioxidant capacity of 2-[4-(1-Aminoethyl)phenyl]acetic acid in human fibroblast cells exposed to oxidative stress. Results indicated a significant reduction in reactive oxygen species (ROS) levels, supporting its potential use as a dietary supplement for oxidative stress-related conditions.

Case Study 2: Anti-inflammatory Potential

In an animal model of arthritis, administration of the compound resulted in decreased joint inflammation and pain scores compared to control groups. Histological analysis showed reduced infiltration of inflammatory cells, suggesting effective modulation of the inflammatory response.